3-Methyl-4-nitrobenzene-1-sulfonyl chloride
Overview
Description
3-Methyl-4-nitrobenzene-1-sulfonyl chloride is a chemical compound with the molecular formula C7H6ClNO4S and a molecular weight of 235.64 . It is a white to yellow liquid or solid or semi-solid in its physical form .
Synthesis Analysis
The synthesis of similar compounds like 3-nitrobenzenesulfonyl chloride involves the addition of nitrobenzene to excess chlorosulfonic acid, and the temperature is raised gradually to 100 ℃ and held there for 6 h . After cooling, the mixture is poured into ice and water, and the product is filtered off .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6ClNO4S/c1-5-2-3-6 (14 (8,12)13)4-7 (5)9 (10)11/h2-4H,1H3 .Physical and Chemical Properties Analysis
This compound has a melting point range of 30.5-39.5°C . It is a cream to pale yellow in color .Scientific Research Applications
Gas-Phase Structural Analysis
A combined gas-phase electron diffraction and quantum chemical study of 4-nitrobenzene sulfonyl chloride (a closely related compound to 3-Methyl-4-nitrobenzene-1-sulfonyl chloride) highlighted its structural parameters and internal rotation barriers, contributing to our understanding of its physical and chemical properties in the gas phase (Petrov et al., 2009).
Antimicrobial Activity
Research into 4-chloro-3-nitrobenzene sulfonamide derivatives, synthesized from 4-chloro-3-nitrobenzene sulfonyl chloride, demonstrated significant antimicrobial activities. These compounds, characterized by various spectral techniques, showed good to moderate effectiveness against microbes and a strong binding affinity towards DNA Gyrase-A (Kumar et al., 2020).
Electrospray Mass Spectrometry
The compound has been used in studies involving on-line linear sweep voltammetry-electrospray mass spectrometry. This research provided insights into the molecular weight and structural information of intermediates and products of specific electrochemical reactions, contributing to the understanding of reaction mechanisms and molecular interactions (Lu et al., 1997).
Green Synthesis
A study on the green synthesis of 3-nitrobenzenesulfonyl chloride, a related compound, aimed at reducing environmental impact. The novel method significantly reduced acidic waste gas and wastewater, demonstrating the compound's relevance in eco-friendly industrial processes (Chen Zhong-xiu, 2009).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds are known to interact with various proteins and enzymes in the body, altering their function and leading to downstream effects .
Mode of Action
The mode of action of 3-Methyl-4-nitrobenzene-1-sulfonyl chloride involves electrophilic aromatic substitution . In this process, the compound forms a sigma-bond with the benzene ring, generating a positively charged intermediate . This intermediate then undergoes a deprotonation step, yielding a substituted benzene ring .
Biochemical Pathways
It’s known that reactions at the benzylic position can occur via either an sn1 or sn2 pathway, depending on the nature of the benzylic halide . These reactions can lead to various downstream effects, altering the function of biological pathways.
Pharmacokinetics
The compound’s molecular weight (23564) and structure suggest that it may have reasonable bioavailability .
Result of Action
The compound’s electrophilic nature suggests that it could potentially alter the function of various proteins and enzymes, leading to changes at the molecular and cellular level .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is typically stored in an inert atmosphere at room temperature, suggesting that it may be sensitive to oxygen and temperature changes . Additionally, the compound’s reactivity may be influenced by the pH and ionic strength of its environment .
Properties
IUPAC Name |
3-methyl-4-nitrobenzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO4S/c1-5-4-6(14(8,12)13)2-3-7(5)9(10)11/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSTFFQWSGXDOOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901277112 |
Source
|
| Record name | 3-Methyl-4-nitrobenzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901277112 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
78726-75-7 |
Source
|
| Record name | 3-Methyl-4-nitrobenzenesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=78726-75-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methyl-4-nitrobenzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901277112 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methyl-4-nitrobenzene-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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